
Technical Support Center: Low VOC
Formulations with Polyquaternium-69

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PQ 69

Cat. No.: B610179 Get Quote

Welcome to the technical support center for Polyquaternium-69. This resource is designed for

researchers, scientists, and drug development professionals to provide troubleshooting

guidance and frequently asked questions (FAQs) for creating stable and effective low Volatile

Organic Compound (VOC) formulations.

Frequently Asked Questions (FAQs)
Q1: What is Polyquaternium-69 and why is it suitable for low VOC formulations?

A1: Polyquaternium-69 is a polymeric quaternary ammonium salt that functions as a film-former

and hair fixative in styling products.[1][2][3][4][5] It is specifically designed for use in low VOC

formulations, offering strong hold, high humidity curl retention, frizz control, and enhanced

shine without relying on high levels of volatile organic compounds.[1][6][7] Its hydrophobic yet

water-soluble nature allows for the creation of effective styling products with reduced alcohol

content.[1][2]

Q2: What is the typical use level for Polyquaternium-69 in a formulation?

A2: The recommended use level for Polyquaternium-69 is typically between 0.25% and 5.0%

solids, depending on the desired performance characteristics of the final product.[7]

Q3: Is Polyquaternium-69 compatible with carbomers and other anionic thickeners?
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A3: Yes, Polyquaternium-69 has a weakly cationic nature, which makes it compatible with a

broad range of cosmetic ingredients, including anionic gellants like carbomers.[1][2] This allows

for the development of clear, stable gels with good viscosity and hold.

Q4: What is the optimal pH range for formulations containing Polyquaternium-69?

A4: Formulations containing Polyquaternium-69 should generally be maintained within a pH

range of 5.0 to 8.0 to ensure optimal stability and performance. Significant deviations from this

range can impact the polymer's structure and its interaction with other ingredients.

Troubleshooting Guide
Issue 1: My low VOC hair gel with Polyquaternium-69 and carbomer is hazy or has low

viscosity.

Possible Cause 1: Improper neutralization of the carbomer.

Solution: Ensure the carbomer is fully neutralized to its optimal pH range (typically 6.5-7.5)

before the addition of Polyquaternium-69. Incomplete neutralization can lead to poor

gelling and clarity.

Possible Cause 2: Incompatibility with the chosen neutralizing agent.

Solution: The choice of neutralizer can impact clarity. Aminomethyl propanol (AMP) or

triethanolamine (TEA) are commonly used. Experiment with different neutralizers to find

the most compatible option for your specific formulation.

Possible Cause 3: High salt concentration.

Solution: Polyquaternium-69's viscosity can be sensitive to high electrolyte levels. Review

your formulation for sources of ions and consider reducing their concentration if possible.

Issue 2: The final formulation is tacky or sticky upon drying.

Possible Cause 1: High concentration of Polyquaternium-69.

Solution: While higher concentrations increase hold, they can also lead to tackiness. Try

reducing the concentration of Polyquaternium-69 in small increments to find the optimal
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balance of hold and feel.

Possible Cause 2: Lack of a suitable plasticizer or humectant.

Solution: The addition of a compatible plasticizer (e.g., propylene glycol, glycerin) can

improve film flexibility and reduce tackiness. Start with low levels (0.5-2.0%) and evaluate

the impact on film properties.

Issue 3: The formulation shows signs of instability (e.g., phase separation, precipitation) over

time.

Possible Cause 1: pH drift.

Solution: Monitor the pH of your formulation over time. If it is drifting, a buffering system

may be necessary to maintain stability.

Possible Cause 2: Incompatibility with other ingredients.

Solution: While Polyquaternium-69 has broad compatibility, interactions with other raw

materials can still occur. Conduct compatibility studies by creating simple mixtures of

Polyquaternium-69 with individual ingredients to identify any potential issues.

Data Presentation
Table 1: Performance of Polyquaternium-69 in a Low VOC Hair Gel Formulation
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Property
Formulation A (2%
PQ-69)

Formulation B (3%
PQ-69)

Formulation C (4%
PQ-69)

Viscosity (cP) 8,500 12,000 15,500

High Humidity Curl

Retention (4 hours @

90% RH)

85% 92% 98%

Tackiness (Sensory

Panel, 1-5 scale)
1.5 2.5 4.0

Shine (Instrumental

Measurement)
+15% vs. control +20% vs. control +22% vs. control

Note: This data is illustrative and intended for comparison purposes. Actual results may vary

depending on the full formulation.

Experimental Protocols
1. Protocol for Evaluating High Humidity Curl Retention

Objective: To assess the ability of a hair styling formulation containing Polyquaternium-69 to

maintain a curl under high humidity conditions.

Materials:

Hair tresses (standardized length and weight)

Test formulation

Curl mandrels

Humidity chamber (set to 90% Relative Humidity and 25°C)

Camera and image analysis software

Methodology:
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Wash and dry the hair tresses.

Apply a standardized amount of the test formulation evenly to each tress.

Wind each tress around a curl mandrel.

Allow the tresses to dry completely overnight in a controlled environment.

Carefully remove the mandrels, leaving the curled tresses.

Measure the initial length of each curl (L₀).

Suspend the curls in the humidity chamber.

Measure the length of the curls at specified time intervals (e.g., 1, 2, 4, 8 hours) (Lₜ).

Calculate the percentage of curl retention using the formula: % Curl Retention = [(L - Lₜ) /

(L - L₀)] x 100, where L is the full length of the hair tress.

2. Protocol for Assessing Film Tackiness

Objective: To quantify the tackiness of a dried film of a formulation containing

Polyquaternium-69.

Materials:

Test formulation

Glass slides or appropriate substrate

Film applicator (to ensure uniform thickness)

Texture analyzer with a cylindrical probe

Methodology:

Apply a uniform film of the test formulation onto the substrate using the film applicator.

Allow the film to dry completely under controlled conditions.
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Secure the substrate to the base of the texture analyzer.

Bring the probe into contact with the film at a defined speed and force.

Measure the peak force required to separate the probe from the film. This force is an

indicator of the film's tackiness.

Repeat the measurement at multiple points on the film to ensure consistency.

Visualizations

Observed Issue

Potential Cause Recommended Solution

Low Viscosity / Haze Improper Neutralization

Tackiness High Polymer Concentration

Instability pH Drift

Ingredient Incompatibility
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Add Buffering Agent

Conduct Compatibility Studies

Click to download full resolution via product page

Caption: Troubleshooting workflow for common issues in low VOC Polyquaternium-69

formulations.
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Caption: Experimental workflow for high humidity curl retention testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

